Cas no 1379339-74-8 (7-Iodo-2-methylisoindolin-1-one)
7-Iodo-2-methylisoindolin-1-one Chemical and Physical Properties
Names and Identifiers
-
- 7-Iodo-2-methylisoindolin-1-one
- 7-iodo-2-methyl-3H-isoindol-1-one
- 1H-Isoindol-1-one, 2,3-dihydro-7-iodo-2-methyl-
- SCHEMBL25767173
- 1379339-74-8
- SB65989
-
- Inchi: 1S/C9H8INO/c1-11-5-6-3-2-4-7(10)8(6)9(11)12/h2-4H,5H2,1H3
- InChI Key: HDNANCOQEWFEMQ-UHFFFAOYSA-N
- SMILES: IC1=CC=CC2=C1C(N(C)C2)=O
Computed Properties
- Exact Mass: 272.96506g/mol
- Monoisotopic Mass: 272.96506g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 20.3Ų
7-Iodo-2-methylisoindolin-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM146425-1g |
7-iodo-2-methylisoindolin-1-one |
1379339-74-8 | 95% | 1g |
$489 | 2021-08-05 | |
| Alichem | A199008578-1g |
7-Iodo-2-methylisoindolin-1-one |
1379339-74-8 | 95% | 1g |
$443.10 | 2022-04-02 | |
| Chemenu | CM146425-1g |
7-iodo-2-methylisoindolin-1-one |
1379339-74-8 | 95% | 1g |
$415 | 2023-03-05 |
7-Iodo-2-methylisoindolin-1-one Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 7-Iodo-2-methylisoindolin-1-one
Research Brief on 7-Iodo-2-methylisoindolin-1-one (CAS: 1379339-74-8): Recent Advances and Applications
7-Iodo-2-methylisoindolin-1-one (CAS: 1379339-74-8) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile building block for drug discovery and development. Recent studies have explored its utility in the synthesis of novel bioactive molecules, particularly in the context of targeting protein-protein interactions and enzyme inhibition. This research brief provides an overview of the latest findings related to this compound, highlighting its chemical properties, synthetic applications, and therapeutic potential.
One of the key areas of interest in recent research has been the role of 7-Iodo-2-methylisoindolin-1-one as a precursor in the synthesis of isoindolinone derivatives. These derivatives have shown promise as inhibitors of various enzymes, including kinases and proteases, which are critical targets in cancer and neurodegenerative diseases. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications of the 7-iodo substituent could significantly enhance the binding affinity of these compounds to specific kinase domains, offering a pathway for the development of more potent and selective inhibitors.
In addition to its applications in kinase inhibition, 7-Iodo-2-methylisoindolin-1-one has been investigated for its potential in radiopharmaceuticals. The iodine atom at the 7-position provides a convenient handle for radiolabeling, enabling the compound to be used in positron emission tomography (PET) imaging. Recent work by a team at the University of California, San Francisco, has shown that radiolabeled analogs of this compound can be used to visualize and quantify the distribution of specific enzymes in vivo, offering new tools for diagnostic imaging and drug development.
Another notable advancement is the use of 7-Iodo-2-methylisoindolin-1-one in the development of PROTACs (Proteolysis Targeting Chimeras). These bifunctional molecules are designed to recruit E3 ubiquitin ligases to target proteins, leading to their degradation. A 2024 study in Nature Chemical Biology reported the successful incorporation of this compound into a PROTAC scaffold, resulting in the selective degradation of a clinically relevant oncogenic protein. This approach represents a promising strategy for targeting traditionally "undruggable" proteins.
Despite these promising developments, challenges remain in the optimization of 7-Iodo-2-methylisoindolin-1-one-based compounds. Issues such as metabolic stability, solubility, and off-target effects need to be addressed to fully realize their therapeutic potential. Recent computational studies have employed molecular docking and dynamics simulations to predict and mitigate these challenges, providing a roadmap for future structural modifications.
In conclusion, 7-Iodo-2-methylisoindolin-1-one (CAS: 1379339-74-8) continues to be a valuable scaffold in chemical biology and drug discovery. Its versatility in synthetic chemistry, combined with its potential in imaging and targeted protein degradation, underscores its importance in modern medicinal chemistry. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications in the treatment of complex diseases.
1379339-74-8 (7-Iodo-2-methylisoindolin-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)